Cas no 27063-50-9 (3-chloro-9H-xanthen-9-one)
3-chloro-9H-xanthen-9-one structure
Product Name:3-chloro-9H-xanthen-9-one
CAS No:27063-50-9
MF:C13H7ClO2
MW:230.64648270607
CID:2930884
PubChem ID:615442
Update Time:2024-03-01
3-chloro-9H-xanthen-9-one Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one, 3-chloro-
- 3-chloro-9H-xanthen-9-one
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- Inchi： 1S/C13H7ClO2/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7H
- InChI Key： LEUJIOLEGDAICX-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)OC2=C1C=CC(Cl)=C2
Computed Properties
- Exact Mass: 230.0134572g/mol
- Monoisotopic Mass: 230.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
3-chloro-9H-xanthen-9-one Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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